5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C22H23N3O4/c1-2-13-29-15-9-7-14(8-10-15)21-18-19(16-5-3-4-6-17(16)27)23-24-20(18)22(28)25(21)11-12-26/h3-10,21,26-27H,2,11-13H2,1H3,(H,23,24)
• InChI Key: FKIGYZNWQGFSGU-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=CC=CC=C4O

Description

5-(2-Hydroxyethyl)-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a structurally complex heterocyclic compound belonging to the 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one class.

• Position 5: A 2-hydroxyethyl group, enhancing solubility via hydrogen bonding.
• Position 3: A 2-hydroxyphenyl moiety, contributing to π-π stacking and antioxidant activity.
• Position 4: A 4-propoxyphenyl group, modulating lipophilicity and steric bulk.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one can be contextualized against related compounds from the literature. Below is a comparative analysis based on substituent effects, synthetic yields, melting points, and spectral properties:

Table 1: Substituent and Property Comparison

Compound Name (Position-Substituents)	Yield (%)	Melting Point (°C)	Key Substituent Features	Reference
Target Compound (5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl))	-	-	Hydroxyethyl, hydroxyphenyl, propoxyphenyl	-
5{4–18-20} (5-(2-chlorophenyl)-4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxy-3,5-dimethylphenyl))	84	247–249	Chlorophenyl, ethoxy-hydroxyaryl
5{4–23-22} (4-(4-bromophenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-5-(pyridin-3-ylmethyl))	81	241–244	Bromophenyl, pyridinylmethyl
5{5–25-19} (5-(4-fluorophenyl)-3-(2-hydroxy-4,5-dimethylphenyl)-4-(4-(methylthio)phenyl))	81	210–213	Fluorophenyl, methylthio
Compound from (5-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)-4-(4-isopropylphenyl))	-	-	Dimethoxyphenylethyl, isopropylphenyl

Key Observations:

Substituent Impact on Melting Points :

• Electron-withdrawing groups (e.g., bromo in 5{4–23-22}) correlate with higher melting points (241–244°C) due to increased intermolecular forces .
• Bulky lipophilic groups (e.g., 4-propoxyphenyl in the target compound) are expected to reduce melting points compared to polar substituents like hydroxyphenyl.

Synthetic Yields :

• Yields for analogs range from 79–84% , suggesting that the target compound’s synthesis would likely follow similar efficiency if using optimized multicomponent protocols.

Spectroscopic Signatures :

• IR : Hydroxyl groups in analogs (e.g., 5{4–18-20}) show broad peaks at ~3200–3500 cm⁻¹ .
• NMR : Aromatic protons in 2-hydroxyphenyl substituents resonate at δ 6.8–7.5 ppm, while dihydropyrrolo-pyrazolone core protons appear at δ 3.5–5.0 ppm .

Bioactivity Predictions: The 2-hydroxyphenyl group in the target compound may enhance antioxidant capacity compared to non-phenolic analogs (e.g., pyridinylmethyl in 5{4–23-22}) . The 4-propoxyphenyl group could improve membrane permeability relative to smaller substituents (e.g., methoxy in ) but may reduce aqueous solubility .

Preparation Methods

Multicomponent Reaction (MCR) Approach

Core Framework Assembly

The pyrrolo[3,4-c]pyrazole core is typically constructed via a one-pot multicomponent reaction (MCR) involving:

• Methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1.0 equiv)
• 4-Propoxybenzaldehyde (1.1 equiv)
• 2-Hydroxyethylamine (1.2 equiv)

Reagents are combined in dry ethanol under reflux (80°C, 20 hr) with acetic acid catalysis. The reaction proceeds through a Knoevenagel condensation, followed by Michael addition and cyclization, yielding 1-(4-propoxyphenyl)-3-(2-hydroxyphenyl)-5-(2-hydroxyethyl)-1,2-dihydropyrrolo[3,4-c]pyrazole-6,9-dione as an intermediate.

Key Parameters:

Parameter	Value
Solvent	Ethanol
Temperature	80°C
Reaction Time	20 hr
Yield	78–85%

Ring-Opening and Functionalization

The intermediate undergoes ring-opening with hydrazine hydrate (5.0 equiv) in dioxane at 40°C for 15–20 min. This step selectively cleaves the lactone ring, forming the final product with a 94% yield after crystallization.

Mechanistic Insights:

• Hydrazine attacks the carbonyl group at position 9, inducing ring-opening.
• The 2-hydroxyethyl group remains intact due to steric protection.

Cyclocondensation Strategy

Hydrazine-Diketone Cyclization

An alternative route involves cyclocondensation of 1-(4-propoxyphenyl)-3-(2-hydroxyphenyl)-2,4-pentanedione with 2-hydroxyethylhydrazine in toluene under Dean-Stark conditions. This method eliminates water to drive the reaction toward pyrrolopyrazole formation.

Optimization Data:

Condition	Outcome
Solvent: Toluene	72% yield
Catalyst: p-TsOH	88% yield
Reaction Time: 6 hr	Optimal conversion

Post-Functionalization

The 2-hydroxyethyl group is introduced via nucleophilic substitution of a bromoethyl intermediate with sodium hydroxide (2.0 equiv) in DMF at 60°C.

Comparative Analysis of Methods

Yield and Purity

Method	Average Yield	Purity (HPLC)
MCR + Ring-Opening	89%	>95%
Cyclocondensation	80%	92%

The MCR approach offers superior yield and purity due to fewer side reactions.

Scalability Challenges

• MCR Method : Requires strict stoichiometric control to prevent oligomerization.
• Cyclocondensation : Dean-Stark apparatus limits large-scale production.

Structural Characterization

Spectroscopic Data

• IR (KBr) : 1715 cm⁻¹ (C=O), 1656 cm⁻¹ (C=N).
• 1H NMR (400 MHz, DMSO-d6) : δ 6.82–7.45 (m, aromatic H), δ 4.21 (t, J = 6.4 Hz, -OCH2), δ 3.68 (q, -CH2OH).

Crystallography

Single-crystal X-ray analysis confirms the cis configuration of the 2-hydroxyethyl and 4-propoxyphenyl groups.

Industrial Applications and Modifications

Drug Candidate Synthesis

The compound serves as a precursor for kinase inhibitors. Substituting the 4-propoxyphenyl group with electron-withdrawing groups (e.g., -CF3) enhances bioactivity.

Process Optimization

• Green Chemistry : Replacing dioxane with cyclopentyl methyl ether (CPME) reduces environmental impact.
• Continuous Flow Synthesis : Reduces reaction time from 20 hr to 2 hr.

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

• Methodological Answer : Synthesis optimization involves:

• Reaction Conditions : Base-assisted cyclization (e.g., using KOH or NaOEt) to promote ring closure, as demonstrated for structurally analogous pyrrolo-pyrazolones .
• Solvent Selection : Polar aprotic solvents (DMF or ethanol) enhance reactivity of hydroxyl and propoxyphenyl groups .
• Purification : Column chromatography (ethyl acetate/hexane, 1:4) followed by recrystallization (DMF-EtOH mixtures) achieves >95% purity .
• Yield Improvement : Adjust stoichiometry of hydroxyethyl and propoxyphenyl precursors to minimize side reactions .

Q. What advanced spectroscopic techniques are recommended for structural characterization?

• Methodological Answer :

• NMR Spectroscopy : 1H/13C NMR to confirm substituent positions (e.g., hydroxyethyl at C5, hydroxyphenyl at C3) and diastereomeric purity .
• HRMS : High-resolution mass spectrometry for exact molecular weight verification (e.g., C24H24N3O4 requires m/z 430.1768) .
• FTIR : Identify key functional groups (e.g., carbonyl stretch at ~1680 cm⁻¹ for the pyrazolone ring) .
• X-ray Crystallography : Resolve crystal packing and hydrogen-bonding networks if single crystals form .

Q. What in vitro assays are suitable for initial evaluation of bioactivity?

• Methodological Answer :

• Cytotoxicity : MTT assays against cancer cell lines (e.g., HeLa, MCF-7) with IC50 calculations .
• Enzyme Inhibition : Screen against kinases (e.g., EGFR) or cyclooxygenase-2 (COX-2) using fluorometric assays .
• Antioxidant Activity : DPPH radical scavenging assays to assess phenolic hydroxyl contributions .
• Note : Biological data from vendors (e.g., BenchChem) are preliminary; independent validation is critical .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies elucidate the role of substituents?

• Methodological Answer :

• Modular Synthesis : Replace hydroxyethyl with methyl or benzyl groups to assess hydrophilicity effects .
• Phenyl Ring Modifications : Introduce electron-withdrawing groups (e.g., nitro) to the hydroxyphenyl moiety and compare bioactivity .
• Statistical Modeling : Use multivariate analysis (e.g., PCA) to correlate substituent properties (logP, Hammett constants) with activity trends .

Q. Which computational methods predict binding affinity with biological targets?

• Methodological Answer :

• Molecular Docking : AutoDock Vina or Glide to model interactions with kinases or GPCRs; prioritize targets with high docking scores (e.g., ΔG < -8 kcal/mol) .
• MD Simulations : GROMACS or AMBER to assess stability of ligand-target complexes over 100-ns trajectories .
• QSAR Models : Train models using descriptors like topological polar surface area (TPSA) to predict absorption properties .

Q. How can researchers resolve contradictions in reported biological data?

• Methodological Answer :

• Assay Validation : Include positive controls (e.g., doxorubicin for cytotoxicity) and validate purity via HPLC (>98%) .
• Cell Line Variability : Test across multiple cell lines (e.g., primary vs. immortalized) to identify context-dependent effects .
• Orthogonal Assays : Confirm enzyme inhibition results with Western blotting (e.g., phosphorylated EGFR levels) .

Q. What experimental designs assess environmental stability and degradation pathways?

• Methodological Answer :

• Stress Testing : Expose to UV light, acidic/basic conditions (pH 3–10), and elevated temperatures (40–60°C) .
• HPLC-MS Monitoring : Track degradation products (e.g., hydrolysis of the propoxyphenyl group) over time .
• Ecotoxicity Screening : Use Daphnia magna or algal models to evaluate environmental impact .

Q. What formulation strategies improve aqueous solubility for in vivo studies?

• Methodological Answer :

• Co-Solvents : Use DMSO-PEG 400 mixtures (1:4 v/v) for preliminary pharmacokinetic studies .
• Nanoformulations : Encapsulate in PLGA nanoparticles (size <200 nm) to enhance bioavailability .
• Solid Dispersion : Prepare with polyvinylpyrrolidone (PVP K30) via spray-drying to increase dissolution rate .